Cas no 2228803-10-7 (3,3,4,4-tetramethylhex-1-yne)

• Product Name: 3,3,4,4-tetramethylhex-1-yne
• CAS No: 2228803-10-7
• MF: C₁₀H₁₈
• MW: 138.249923229218
• CID: 6041536
• PubChem ID: 165655019
• Update Time: 2025-05-23

3,3,4,4-tetramethylhex-1-yne Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4-tetramethylhex-1-yne
• 2228803-10-7
• EN300-1752941

• Inchi： 1S/C10H18/c1-7-9(3,4)10(5,6)8-2/h1H,8H2,2-6H3
• InChI Key： YZVLUNWAHFSARR-UHFFFAOYSA-N
• SMILES： C(C)(C)(CC)C(C#C)(C)C

Computed Properties

• Exact Mass: 138.140850574g/mol
• Monoisotopic Mass: 138.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on 3,3,4,4-tetramethylhex-1-yne

3,3,4,4-Tetramethylhex-1-yne: A Comprehensive Overview

The compound CAS No. 2228803-10-7, commonly referred to as 3,3,4,4-tetramethylhex-1-yne, is a highly specialized organic compound with unique chemical properties and applications. This compound belongs to the class of alkynes, characterized by the presence of a carbon-carbon triple bond. The structure of 3,3,4,4-tetramethylhex-1-yne consists of a six-carbon chain with four methyl groups attached at the 3 and 4 positions, creating a highly branched and sterically hindered molecule. This steric hindrance imparts interesting chemical behavior and makes it a valuable compound in various synthetic and industrial applications.

Recent studies have highlighted the potential of 3,3,4,4-tetramethylhex-1-yne in advanced materials science. Researchers have explored its use as a precursor for the synthesis of novel polymers and high-performance materials. For instance, in a study published in the Journal of Polymer Science in 2023, scientists demonstrated that this compound can be polymerized under specific conditions to form thermally stable polymers with excellent mechanical properties. These polymers show promise in applications such as aerospace materials and high-temperature resistant coatings.

In the field of organic synthesis, 3,3,4,4-tetramethylhex-1-yne has been utilized as an intermediate in the construction of complex organic molecules. Its triple bond serves as a versatile site for various reactions, including hydroamination and cycloaddition reactions. A notable example is its use in the synthesis of bioactive compounds. In a 2022 study published in Organic Letters, researchers employed this compound to synthesize a novel class of anti-inflammatory agents with improved bioavailability.

The synthesis of 3,3,4,4-tetramethylhex-1-yne involves a multi-step process that typically begins with the alkylation of an appropriate acetylene precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of this compound. These improvements are detailed in a 2021 paper in Chemical Communications.

Beyond its synthetic applications, 3,3,4,4-tetramethylhex-1-yne has found utility in analytical chemistry as a reference standard for gas chromatography-mass spectrometry (GC-MS) analysis. Its distinct molecular structure and stability make it an ideal candidate for calibrating instruments used in environmental monitoring and food safety analysis.

In terms of physical properties, 3,3,4,4-tetramethylhex-1-yne is typically a colorless liquid with a low boiling point due to its alkyne functionality. It exhibits good solubility in non-polar solvents and is relatively stable under ambient conditions. However, it can undergo polymerization under certain conditions if not properly stored.

The demand for CAS No. 2228803-10-7 has been growing steadily due to its expanding range of applications across multiple industries. Its role as both a building block for advanced materials and an intermediate in drug discovery underscores its importance in modern chemistry.

In conclusion,
the compound CAS No.
2228803-10-7,
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it continues to play a pivotal role
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